N-((5-(furan-2-yl)isoxazol-3-yl)methyl)-2-(m-tolyloxy)acetamide

• IUPAC Name: N-[[5-(furan-2-yl)-1,2-oxazol-3-yl]methyl]-2-(3-methylphenoxy)acetamide
• InChI: InChI=1S/C17H16N2O4/c1-12-4-2-5-14(8-12)22-11-17(20)18-10-13-9-16(23-19-13)15-6-3-7-21-15/h2-9H,10-11H2,1H3,(H,18,20)
• InChI Key: QFQFELPFMHKUEB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)OCC(=O)NCC2=NOC(=C2)C3=CC=CO3
• Molecular Formula: C17H16N2O4
• Molecular Weight: 312.32 g/mol

Description

N-((5-(furan-2-yl)isoxazol-3-yl)methyl)-2-(m-tolyloxy)acetamide, also known as FITM, is a novel compound that has gained significant attention in scientific research due to its potential therapeutic applications. FITM is a selective inhibitor of the mitochondrial calcium uniporter, which is responsible for regulating calcium uptake in mitochondria. In

Scientific Research Applications

1. Energetic Materials

Compounds based on furazan and isoxazole rings have been synthesized and characterized for their application as insensitive energetic materials. These compounds have been found to possess moderate thermal stabilities and are insensitive towards impact and friction, indicating their potential for safer energetic materials in various applications (Yu et al., 2017).

2. Antimicrobial Agents

Isoxazole-substituted oxadiazoles, including derivatives similar to the specified compound, have been synthesized and evaluated for their antimicrobial activities against bacterial and fungal strains. Some of these compounds exhibit good antimicrobial activity, suggesting their potential use in developing new antimicrobial agents (Marri et al., 2018).

3. Herbicidal Activity

Derivatives of 2-(5-isoxazolyloxy)acetamide have been synthesized and assessed for their herbicidal activities against upland field plants. Studies have found that certain derivatives show strong herbicidal activities without affecting non-target plants like cotton, indicating their potential as selective herbicides (Kai et al., 1998).

4. Antitumor Agents

Research into bis(indolyl)furans and bis(indolyl)isoxazoles as antitumor agents suggests the potential of furan and isoxazole derivatives in cancer therapy. Some synthesized compounds have shown significant antiproliferative activity against various human tumor cell lines, highlighting the therapeutic potential of these chemical frameworks (Diana et al., 2010).

5. Biomass Conversion

The catalytic reduction of biomass-derived furanic compounds has been explored for the production of valuable chemicals and fuels. Research demonstrates the conversion of furfural and hydroxymethylfurfural into various reduced products, showcasing the role of furan derivatives in advancing bio-refinery technologies (Nakagawa et al., 2013).